Cas no 2229509-88-8 (methyl 2-(1-amino-2-hydroxypropan-2-yl)benzoate)

• Product Name: methyl 2-(1-amino-2-hydroxypropan-2-yl)benzoate
• CAS No: 2229509-88-8
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 6529620
• PubChem ID: 165673810
• Update Time: 2025-06-28

methyl 2-(1-amino-2-hydroxypropan-2-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(1-amino-2-hydroxypropan-2-yl)benzoate
• EN300-1792083
• 2229509-88-8

• Inchi： 1S/C11H15NO3/c1-11(14,7-12)9-6-4-3-5-8(9)10(13)15-2/h3-6,14H,7,12H2,1-2H3
• InChI Key： FXCLHSKWJZSIDZ-UHFFFAOYSA-N
• SMILES： OC(C)(CN)C1C=CC=CC=1C(=O)OC

Computed Properties

• Exact Mass: 209.10519334g/mol
• Monoisotopic Mass: 209.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 72.6Ų

Additional information on methyl 2-(1-amino-2-hydroxypropan-2-yl)benzoate

Methyl 2-(1-amino-2-hydroxypropan-2-yl)benzoate (CAS No. 2229509-88-8): A Comprehensive Overview

Methyl 2-(1-amino-2-hydroxypropan-2-yl)benzoate, identified by its Chemical Abstracts Service Number (CAS No. 2229509-88-8), is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, featuring a benzoate moiety linked to an aminoalkanol group, has garnered attention due to its potential applications in drug development and biochemical research. The unique structural features of methyl 2-(1-amino-2-hydroxypropan-2-yl)benzoate make it a promising candidate for further exploration in various therapeutic contexts.

The molecular structure of this compound consists of a benzoic acid derivative with an ester group at the methyl position and a side chain containing both an amino group and a hydroxyl group on a propanediol backbone. This configuration suggests potential interactions with biological targets, making it a valuable scaffold for medicinal chemists. The presence of both polar functional groups enhances its solubility in polar solvents, which is crucial for pharmaceutical formulations and biological studies.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with inflammation, oxidative stress, and neurodegeneration. Methyl 2-(1-amino-2-hydroxypropan-2-yl)benzoate has shown promise in preliminary studies as a potential inhibitor of certain enzymes and receptors involved in these pathways. For instance, its benzoate moiety is known to interact with various biological targets, including cyclooxygenase (COX) enzymes, which are key players in the inflammatory response.

Moreover, the amino and hydroxyl groups in the side chain of methyl 2-(1-amino-2-hydroxypropan-2-yl)benzoate provide opportunities for further chemical modifications to enhance its pharmacological properties. These modifications can be tailored to improve bioavailability, selectivity, and target specificity. Recent advances in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mode of interaction of this compound with potential biological targets, facilitating the design of more effective derivatives.

One of the most exciting areas of research involving methyl 2-(1-amino-2-hydroxypropan-2-yl)benzoate is its potential application in neuroprotective therapies. Studies have indicated that compounds with similar structural features may exert protective effects against neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The ability of this compound to cross the blood-brain barrier and interact with neuronal receptors makes it an attractive candidate for further investigation.

The synthesis of methyl 2-(1-amino-2-hydroxypropan-2-yl)benzoate presents both challenges and opportunities for synthetic chemists. The need for precise control over reaction conditions and stereochemistry is essential to ensure high yield and purity. Advances in synthetic methodologies, such as transition metal-catalyzed reactions and enzymatic catalysis, have provided new tools for the efficient preparation of complex molecules like this one.

In conclusion, methyl 2-(1-amino-2-hydroxypropan-2-yl)benzoate (CAS No. 2229509-88-8) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated interactions with biological targets make it a valuable scaffold for drug discovery. As research continues to uncover new applications and mechanisms of action, this compound is poised to play a crucial role in the development of novel therapeutic agents.